![molecular formula C22H28N2O3S B4462238 1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide](/img/structure/B4462238.png)
1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide
Overview
Description
1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide is a compound that belongs to the class of piperidine derivatives. It has been found to have potential therapeutic effects in various research studies.
Mechanism of Action
The exact mechanism of action of 1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide is not fully understood. However, it is believed to act on the opioid system in the brain, which is involved in pain perception and addiction. It has been found to bind to the mu-opioid receptor, which is responsible for the analgesic and euphoric effects of opioids.
Biochemical and Physiological Effects
1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide has been found to have various biochemical and physiological effects in animal studies. It has been found to reduce pain and inflammation, as well as reduce drug-seeking behavior in animal models of addiction. It has also been found to have sedative effects, which may be beneficial in the treatment of anxiety and insomnia.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide in lab experiments is its potential therapeutic effects in various conditions. It has been found to have analgesic and anti-inflammatory effects, as well as potential use in the treatment of addiction. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to develop targeted therapies based on its effects.
Future Directions
There are several future directions for the study of 1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide. One direction is to further investigate its potential therapeutic effects in various conditions, such as pain, inflammation, and addiction. Another direction is to study its mechanism of action in more detail, which may lead to the development of targeted therapies based on its effects. Additionally, further studies may be needed to determine the safety and efficacy of this compound in humans.
Scientific Research Applications
1-(ethylsulfonyl)-N-[(2-methylphenyl)(phenyl)methyl]-4-piperidinecarboxamide has been studied for its potential therapeutic effects in various research studies. It has been found to have analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been studied for its potential use in the treatment of addiction, as it has been found to reduce drug-seeking behavior in animal models of addiction.
properties
IUPAC Name |
1-ethylsulfonyl-N-[(2-methylphenyl)-phenylmethyl]piperidine-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O3S/c1-3-28(26,27)24-15-13-19(14-16-24)22(25)23-21(18-10-5-4-6-11-18)20-12-8-7-9-17(20)2/h4-12,19,21H,3,13-16H2,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYKNRQZGUVINCX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCS(=O)(=O)N1CCC(CC1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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